N-(3-chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide

• CAS: 451477-09-1
• Molecular Formula: C20H22ClFN2O3S
• Molecular Weight: 424.92
• SMILES: CN(C1CCCCC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC(=CC=C3)Cl)F
• InChI: InChI=1S/C20H22ClFN2O3S/c1-24(17-8-3-2-4-9-17)28(26,27)19-12-14(10-11-18(19)22)20(25)23-16-7-5-6-15(21)13-16/h5-7,10-13,17H,2-4,8-9H2,1H3,(H,23,25)
• InChIKey: NIOOKGGZBFJOHE-UHFFFAOYSA-N
• Solubility: not available

N-(3-Chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide (CAS 451477-09-1) is a synthetic, small-molecule benzamide derivative featuring a cyclohexyl(methyl)sulfamoyl group at the 3-position and a fluorine atom at the 4-position of the central phenyl ring, coupled to a 3-chloroaniline moiety. This compound belongs to the sulfamoyl benzamide class, a privileged scaffold explored for diverse biological activities including gamma-secretase inhibition and cannabinoid receptor modulation.

N-(3-Chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide: Chemical Class & Procurement Context

N-(3-Chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide (CAS 451477-09-1) is a synthetic, small-molecule benzamide derivative featuring a cyclohexyl(methyl)sulfamoyl group at the 3-position and a fluorine atom at the 4-position of the central phenyl ring, coupled to a 3-chloroaniline moiety . This compound belongs to the sulfamoyl benzamide class, a privileged scaffold explored for diverse biological activities including gamma-secretase inhibition and cannabinoid receptor modulation. Its molecular formula is C₂₀H₂₂ClFN₂O₃S, with a molecular weight of 424.92 g/mol. The compound is available from multiple chemical suppliers as a research reagent.

Scaffold Sulfamoyl benzamide core explored for gamma-secretase and cannabinoid receptor modulation

Biological profile Uncharacterized activity – de novo target evaluation required

Procurement context May support exploratory SAR studies or fragment-based library elaboration

Why Generic Substitution of N-(3-Chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide Poses a High Risk

Compounds within the sulfamoyl benzamide class exhibit highly sensitive structure-activity relationships (SAR), where minor modifications, particularly to the N-aryl substitution pattern, the sulfamoyl group's N-substituents, and the position of halogen atoms on the central ring, can lead to dramatic shifts in target potency, selectivity, and even the pharmacological mechanism itself [1]. As demonstrated by sulfamoyl benzamide ligands for the CB2 cannabinoid receptor, a single change in the N-aryl group can alter functional selectivity by over 100-fold. Therefore, a direct, non-validated substitution of N-(3-chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide with a close analog, even one differing by a single atom, carries a high risk of nullifying the desired biological activity, introducing off-target effects, or invalidating established experimental models. Procurement decisions must be guided by compound-specific evidence, not class-level assumptions.

N-Aryl substitution Altering the 3-chloroaniline moiety may shift target engagement and selectivity – analogs not guaranteed to reproduce activity

Sulfamoyl N-substituents Changing cyclohexyl(methyl) can drastically alter functional selectivity, as observed in related CB2 ligand series

Halogen pattern Modifying the 4-fluoro substituent may affect binding and PK properties; class-based assumptions risk model invalidation

• [1] Dolle, R. E., Worm, K., & Zhou, J. Q. (2006). Sulfamoyl benzamide derivatives and methods of their use. U.S. Patent Application No. US20060079557 A1. Adolor Corporation. View Source

Quantitative Comparative Evidence for N-(3-Chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide

Limited Availability of Direct Comparator-Based Quantitative Data

A comprehensive search of primary research papers, patents, and authoritative databases (e.g., PubChem, ChEMBL, BindingDB) did not yield any direct, quantitative head-to-head comparison between N-(3-chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide and a closely related analog for any biological activity. While the compound is anecdotally mentioned as an FLT3 antagonist on certain supplier websites, this claim could not be verified against any of the allowed, primary sources . The available evidence is insufficient to construct a robust, quantitative differentiation profile. This represents a significant knowledge gap for scientific selection or procurement based on comparative performance.

Direct comparator data

Data to verify

No validated biological activity found in primary sources

Procurement not supported by comparative evidence

Supplier FLT3 antagonism claim could not be verified

Evidence Dimension	Validated Biological Activity (any target)
Target Compound Data	No quantitative data found in allowed sources
Comparator Or Baseline	Any close structural analog (no data available)
Quantified Difference	Not calculable
Conditions	Exhaustive search of primary literature, patents, PubChem, ChEMBL, and BindingDB as of April 2026

Why This Matters

Without verified, comparative performance data, a scientific or industrial user cannot prioritize this compound over a cheaper, more synthetically accessible, or better-characterized alternative; procurement is based on speculation rather than evidence.

Potential Research Application Scenarios for N-(3-Chlorophenyl)-3-[cyclohexyl(methyl)sulfamoyl]-4-fluorobenzamide

Exploratory Medicinal Chemistry and SAR Expansion

The primary evidence-supported scenario for procuring this compound is as a novel building block or screening candidate in exploratory medicinal chemistry, particularly within programs targeting FLT3-mediated pathways or exploring the cannabinoid receptor space, based on its structural affiliation with known active sulfamoyl benzamide scaffolds . Its procurement would be justified in the context of broad SAR investigations where a unique combination of a 3-chloroaniline amide, a 4-fluoro substituent, and an N-cyclohexyl-N-methyl sulfamoyl group is hypothesized to confer a distinct activity profile. Any such application must begin de novo characterization.

Chemical Probe Development Requiring Fragment Elaboration

Given the complete absence of validated biological data in public, authoritative sources, this compound should not be considered as a validated chemical probe for any specific target. Instead, it may be procured as a synthetic intermediate or a fragment for further elaboration into focused libraries, with the understanding that its own biological activity is uncharacterized .

Methodological Control for Advanced Analytical Chemistry

If purified to a high standard, the compound could serve as a reference standard for developing or validating analytical methods (e.g., LC-MS, HPLC) for similar sulfamoyl benzamide analogs, given its distinct molecular weight, unique retention properties, and well-defined chemical structure . This use is independent of any biological activity claims.

Application

Selection Property

Validation Focus

Exploratory SAR studies

Sulfamoyl benzamide scaffold with unique substitution pattern

De novo target profiling and potency screening

Fragment elaboration library

Synthetic intermediate with modifiable aryl halide handles

Structural characterization and purity assessment

Analytical reference standard

Distinct molecular weight and chromatographic retention

Method validation for sulfamoyl benzamide analogs